Cas no 144319-56-2 (4-Oxo-4-[(2-oxothiolan-3-yl)amino]butanoic acid)

• Product Name: 4-Oxo-4-[(2-oxothiolan-3-yl)amino]butanoic acid
• CAS No: 144319-56-2
• MF: C₈H₁₁NO₄S
• MW: 217.24224114418
• CID: 2107236
• Update Time: 2023-08-03

4-Oxo-4-[(2-oxothiolan-3-yl)amino]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-oxo-4-[(tetrahydro-2-oxo-3-thienyl)amino]Butanoic acid
• 3-[(2-oxothiolan-3-yl)carbamoyl]propanoic acid
• 4-Oxo-4-[(2-oxothiolan-3-yl)amino]butanoic acid

• Inchi： 1S/C8H11NO4S/c10-6(1-2-7(11)12)9-5-3-4-14-8(5)13/h5H,1-4H2,(H,9,10)(H,11,12)
• InChI Key： FAASSQAUZNDUJO-UHFFFAOYSA-N
• SMILES： S1C(C(CC1)NC(CCC(=O)O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: -0.9
• Topological Polar Surface Area: 109